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Compound of Interest

Compound Name: THP-PEG7-alcohol

Cat. No.: B15062015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of THP-PEG7-alcohol, a
heterobifunctional linker increasingly utilized in the development of advanced therapeutics,

particularly in the realm of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug

Conjugates (ADCs). This document details its chemical properties, a representative synthesis

protocol, and its application in bioconjugation strategies, offering a valuable resource for

researchers in medicinal chemistry and drug discovery.

Introduction
THP-PEG7-alcohol is a chemical linker featuring a tetrahydropyranyl (THP) protected alcohol

and a seven-unit polyethylene glycol (PEG) chain. This unique structure provides key

advantages in multi-step organic synthesis and bioconjugation. The THP group serves as a

stable, acid-labile protecting group for the terminal alcohol, preventing unwanted reactions

during synthesis. The hydrophilic PEG chain enhances the solubility of the molecule and the

resulting conjugates in aqueous media, a critical factor for bioavailability and formulation of

therapeutic agents.[1] The defined length of the PEG7 chain allows for precise control over the

spatial orientation of conjugated molecules, which is crucial for optimizing the efficacy of

complex biologics like PROTACs.[1]

Chemical Properties and Structure
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The key structural features of THP-PEG7-alcohol are the THP ether and the heptaethylene

glycol chain. The THP group is known for its stability under basic, organometallic, and

nucleophilic conditions, while being readily cleaved under mild acidic conditions. The PEG

chain imparts hydrophilicity and flexibility to the linker.

Property Value Reference

Molecular Formula C21H42O9 N/A

Molecular Weight 438.55 g/mol N/A

Appearance Colorless to pale yellow oil General Observation

Solubility

Soluble in water,

dichloromethane, methanol,

DMSO

General PEG properties

Synthesis of THP-PEG7-Alcohol: A Representative
Protocol
While a specific peer-reviewed publication detailing the synthesis of THP-PEG7-alcohol is not

readily available, a representative protocol can be constructed based on well-established

methods for the THP protection of alcohols. The following is a generalized procedure.

Reaction Scheme:
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Caption: Synthesis of THP-PEG7-alcohol.

Materials:

Heptaethylene glycol

3,4-Dihydro-2H-pyran (DHP)

p-Toluenesulfonic acid (p-TsOH) or other suitable acid catalyst

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for column chromatography (e.g., ethyl acetate/hexanes mixture)
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Procedure:

Reaction Setup: To a solution of heptaethylene glycol (1 equivalent) in dichloromethane

(DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add 3,4-dihydro-2H-pyran

(DHP) (1.1 equivalents).

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (e.g., 0.05

equivalents) to the reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Quenching: Upon completion, quench the reaction by adding saturated sodium bicarbonate

solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

DCM (3x).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure THP-
PEG7-alcohol.

Expected Yield and Purity:

Based on similar reactions, the expected yield for this type of reaction is typically in the range

of 80-95%. The purity of the final product should be assessed by NMR and mass spectrometry

and is expected to be >95%.
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Parameter Expected Value

Yield 80-95%

Purity (by NMR) >95%

Purity (by LC-MS) >95%

Characterization
The structure and purity of the synthesized THP-PEG7-alcohol would be confirmed using

standard analytical techniques:

¹H NMR: To confirm the presence of the THP and PEG protons and their respective

integrations.

¹³C NMR: To confirm the carbon skeleton of the molecule.

Mass Spectrometry (e.g., ESI-MS): To confirm the molecular weight of the product.

Applications in Drug Development
THP-PEG7-alcohol is a valuable building block for the synthesis of more complex molecules,

particularly in the field of targeted protein degradation and antibody-drug conjugates.

PROTAC Synthesis Workflow
The primary application of THP-PEG7-alcohol is as a linker in the synthesis of PROTACs. The

following workflow illustrates its use:
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Caption: PROTAC synthesis workflow using THP-PEG7-alcohol.

Protocol for Deprotection of the THP Group:

The removal of the THP protecting group is a critical step to liberate the terminal alcohol for

further conjugation.

Dissolution: Dissolve the THP-protected compound in a protic solvent such as methanol or

ethanol.

Acidification: Add a catalytic amount of a strong acid, such as hydrochloric acid (HCl) or p-

toluenesulfonic acid (p-TsOH).

Reaction: Stir the reaction at room temperature and monitor by TLC until the starting material

is consumed.

Neutralization and Workup: Neutralize the acid with a mild base (e.g., sodium bicarbonate

solution) and perform an aqueous workup followed by extraction with an organic solvent.

Purification: Purify the deprotected alcohol by column chromatography if necessary.

Conclusion
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THP-PEG7-alcohol is a highly useful and versatile linker for the synthesis of complex

bioconjugates. Its well-defined structure, combining a stable protecting group with a hydrophilic

spacer, provides medicinal chemists with a powerful tool for the rational design of novel

therapeutics. The representative protocols and workflows presented in this guide offer a

foundation for the successful application of THP-PEG7-alcohol in drug discovery and

development projects. As the fields of targeted protein degradation and antibody-drug

conjugates continue to expand, the importance of well-designed linkers like THP-PEG7-
alcohol will undoubtedly grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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